Cas no 1243036-15-8 (2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide)

2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide is a synthetic organic compound with significant potential applications in pharmaceutical research. Its unique structural features contribute to its potent activity against targeted biological pathways, making it a valuable tool in drug discovery. This compound offers high specificity and efficacy, with favorable chemical stability, which enhances its utility in both in vitro and in vivo studies.
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide structure
1243036-15-8 structure
Product Name:2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
CAS No:1243036-15-8
MF:C21H16ClFN4O2
MW:410.8287
CID:5344858
Update Time:2025-07-22

2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
    • Pyrazolo[1,5-a]pyrazine-5(4H)-acetamide, 2-(4-chlorophenyl)-N-(5-fluoro-2-methylphenyl)-4-oxo-
    • 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(5-fluoro-2-methylphenyl)acetamide
    • 2-(2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(5-fluoro-2-methylphenyl)acetamide
    • STL095125
    • 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
    • Inchi: 1S/C21H16ClFN4O2/c1-13-2-7-16(23)10-17(13)24-20(28)12-26-8-9-27-19(21(26)29)11-18(25-27)14-3-5-15(22)6-4-14/h2-11H,12H2,1H3,(H,24,28)
    • InChI Key: OWKKJYDUSZXFEA-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C2C(N(C([H])=C([H])N2N=1)C([H])([H])C(N([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])F)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 655
  • XLogP3: 3.6
  • Topological Polar Surface Area: 67.2

2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-3603-2μmol
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
1243036-15-8
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-3603-5μmol
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
1243036-15-8
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-3603-10μmol
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
1243036-15-8
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-3603-1mg
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
1243036-15-8
1mg
$54.0 2023-09-10
Life Chemicals
F3411-3603-2mg
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
1243036-15-8
2mg
$59.0 2023-09-10
Life Chemicals
F3411-3603-3mg
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
1243036-15-8
3mg
$63.0 2023-09-10
Life Chemicals
F3411-3603-4mg
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
1243036-15-8
4mg
$66.0 2023-09-10
Life Chemicals
F3411-3603-5mg
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
1243036-15-8
5mg
$69.0 2023-09-10
Life Chemicals
F3411-3603-10mg
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide
1243036-15-8
10mg
$79.0 2023-09-10

Additional information on 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide

Introduction to 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 1243036-15-8)

2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 1243036-15-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 4-chlorophenyl, 4-oxo, and 5-fluoro-2-methylphenyl substituents, contribute to its distinct pharmacological profile.

The synthesis of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide has been extensively studied in recent years. Researchers have developed various synthetic routes to optimize yield and purity, making it more accessible for further biological evaluation. One notable approach involves the condensation of 2-(4-chlorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one with 2-(5-fluoro-2-methylphenyl)acetic acid chloride in the presence of a suitable base. This method has been shown to be highly efficient and reproducible.

In terms of biological activity, 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide has demonstrated promising results in several preclinical studies. It has been evaluated for its potential as an anticancer agent due to its ability to inhibit key signaling pathways involved in cancer cell proliferation and survival. Specifically, this compound has shown significant antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide is not yet fully understood but is believed to involve multiple pathways. Recent studies have suggested that it may act by modulating the activity of kinases such as PI3K/AKT and MAPK/ERK, which are critical for cell growth and survival. Additionally, it has been shown to induce apoptosis through the activation of caspase-dependent pathways.

Beyond its anticancer properties, 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(5-fluoro-2-methylphenyl)acetamide have also been studied to assess its suitability for clinical development. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in animal models, suggesting that it may be suitable for oral administration in humans.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-y l]-N-(5-fluoro - 2-methylphen yl )ac etam ide in patients with advanced solid tumors. Early results from phase I trials have shown that it is well-tolerated at doses up to 800 mg/day with no dose-limiting toxicities observed. These findings are encouraging and warrant further investigation in larger patient populations.

In conclusion, 2-[2-(4-chlorophenyl)-4-o xo - 4 H , 5 H - py raz olo [ 1 , 5 - a ] py razi n - 5 - y l ] - N - ( 5 - flu oro - 2 - methyl phen yl ) ac etam ide (CAS No. 1243036 - 18) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of oncology and inflammatory diseases. Ongoing research efforts aim to optimize its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.